Cas no 261951-89-7 (4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene)

4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene is a versatile brominated aromatic compound featuring a methoxy group and a trifluoromethyl substituent. Its reactive bromomethyl moiety makes it a valuable intermediate in organic synthesis, particularly for nucleophilic substitution reactions and cross-coupling methodologies. The presence of the electron-withdrawing trifluoromethyl group enhances its utility in the preparation of fluorinated derivatives, which are of interest in pharmaceuticals and agrochemicals. The methoxy group further contributes to its stability and reactivity profile. This compound is well-suited for applications in medicinal chemistry and material science, where precise functionalization of aromatic systems is required. Proper handling under inert conditions is recommended due to its sensitivity.

4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene structure

261951-89-7 structure

Product Name:4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene

CAS No:261951-89-7

MF:C₉H₈BrF₃O

MW:269.058432579041

MDL:MFCD01631578

CID:92633

PubChem ID:2775302

Update Time:2025-06-07

4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene
- 4-Methoxy-3-(trifluoromethyl)benzyl bromide
- 4-Methoxy-3-(trifluoromethyl)benzyl
- EN300-1938341
- AKOS009158501
- 261951-89-7
- 4-Methoxy-3-(trifluoromethyl)benzyl bromide, AldrichCPR
- 4-methoxy-3-trifluoromethyl benzylbromide
- BCP27528
- MFCD01631578
- PS-9915
- DTXSID80379509
- A22526
- Benzene,4-(bromomethyl)-1-methoxy-2-(trifluoromethyl)-
- Benzene, 4-(bromomethyl)-1-methoxy-2-(trifluoromethyl)-
- SCHEMBL478021
- 4-bromomethyl-1-methoxy-2-trifluoromethyl-benzene
- FT-0659319
- MDL： MFCD01631578
- Inchi： 1S/C9H8BrF3O/c1-14-8-3-2-6(5-10)4-7(8)9(11,12)13/h2-4H,5H2,1H3
- InChI Key： FZICFAROPYFJMF-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=C(C(F)(F)F)C=1)OC

Computed Properties

Exact Mass: 267.97100
Monoisotopic Mass: 267.971
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2A^2
XLogP3: 3.3

Experimental Properties

Density: 1.524±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 75-78°C
Boiling Point: 252.5±40.0 ºC (760 Torr),
Flash Point: 130.2±11.6 ºC,
Refractive Index: 1.484
Solubility: Very slightly soluble (0.16 g/l) (25 º C),
PSA: 9.23000
LogP: 3.60890
Sensitiveness: Light Sensitive

4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H314,H318
Warning Statement： P280,P305+P351+P338,P309,P310
Hazardous Material transportation number：UN3261
Hazardous Material Identification：
HazardClass：8
PackingGroup：III
Safety Term：8
Packing Group：III
Packing Group：III
Hazard Level：8

4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene Customs Data

HS CODE：2909309090
Customs Data：

China Customs Code:
2909309090

Overview:

2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	005832-250mg	4-Methoxy-3-(trifluoromethyl)benzyl bromide	261951-89-7	95%	250mg	￡31.00	2022-03-01
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4-(Bromomethyl)-1-methoxy-2-(trifluoromethyl)benzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:261951-89-7)4-甲氧基-3-三氟甲基溴苄

Order Number:LE1635506

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:261951-89-7)4-Methoxy-3-(trifluoromethyl)benzyl bromide

Order Number:1635506

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

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